Methyl 4-methyl-3-[(trimethylsilyl)ethynyl]benzoate

• Molecular Formula: C14H18O2Si
• Molecular Weight: 246.38 g/mol
• IUPAC Name: methyl 4-methyl-3-(2-trimethylsilylethynyl)benzoate
• InChI: InChI=1S/C14H18O2Si/c1-11-6-7-13(14(15)16-2)10-12(11)8-9-17(3,4)5/h6-7,10H,1-5H3
• InChI Key: QXMYBKYVOMIHGI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)OC)C#C[Si](C)(C)C

Description

Methyl 4-methyl-3-[(trimethylsilyl)ethynyl]benzoate is a useful research compound. Its molecular formula is C14H18O2Si and its molecular weight is 246.38 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of methyl 3-iodo-4-methylbenzoate (2.0 g, 7 mmol), trimethylsilylacetylene (1.2 ml, 8 mmol), Pd(PPh3)4 (0.42 g, 0.3 mmol), CuI (0.137 g, 0.7 mmol) and diisopropylethylamine (2.5 ml, 11.4 mmol) in THF (20 ml) was heated at 50° C. for 12 hrs under nitrogen atmosphere. The reaction mixture was cooled to ambient temperature and filtered through a Celite® bed. The clear filtrate was concentrated and the residue purified by flash chromatography on silica gel (elution with 2% ethyl acetate in n-hexane) to provide methyl 4-methyl-3-[(trimethylsilyl)ethynyl]benzoate.